4-Isocyanato-1,2-dimethoxybenzene
Overview
Description
“4-Isocyanato-1,2-dimethoxybenzene”, also known as “3,4-Dimethoxyphenyl isocyanate”, is an organic compound . It has the molecular formula (CH3O)2C6H3NCO
and a molecular weight of 179.17 . This compound belongs to a group of chemicals known as isocyanates, which are widely used in various industries.
Synthesis Analysis
The synthesis of “4-Isocyanato-1,2-dimethoxybenzene” can be achieved through the Curtius rearrangement . Vanillic acid and syringic acid, derived from lignin, were used for the synthesis .
Molecular Structure Analysis
The molecular structure of “4-Isocyanato-1,2-dimethoxybenzene” consists of a benzene ring substituted with two methoxy groups and one isocyanato group .
Chemical Reactions Analysis
Benzene, the base structure of “4-Isocyanato-1,2-dimethoxybenzene”, can undergo electrophilic aromatic substitution because aromaticity is maintained . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate .
Physical And Chemical Properties Analysis
“4-Isocyanato-1,2-dimethoxybenzene” has a refractive index of n20/D 1.558 (lit.) and a density of 1.204 g/mL at 25 °C (lit.) . It has a boiling point of 261 °C (lit.) .
Scientific Research Applications
Polyurethane Production
4-Isocyanato-1,2-dimethoxybenzene: is a key component in the production of polyurethanes (PUs) , which are utilized in various industries due to their excellent mechanical, chemical, and physical properties . These polymers are found in products such as solid forms, foams, paints, varnishes, adhesives, and impregnations, with applications in automotive and construction industries .
Coatings
In the realm of coatings, 4-Isocyanato-1,2-dimethoxybenzene contributes to the development of biobased polyurethane coatings . These coatings are gaining attention for their potential to reduce environmental impact compared to fossil-based counterparts . Life cycle assessment methods have been applied to novel biobased coatings, indicating a promising future for sustainable materials .
Adhesives
The compound’s reactivity towards amines and alcohols makes it valuable in the formulation of adhesives. It plays a crucial role in the manufacture of various adhesives used in industries like furniture, automotive, and construction .
Pharmaceutical Research
While specific applications of 4-Isocyanato-1,2-dimethoxybenzene in pharmaceutical research are not directly cited, isocyanates, in general, are used in the synthesis of numerous pharmaceutical compounds. They are reactive intermediates that can lead to a variety of biologically active molecules .
Polymer Synthesis
4-Isocyanato-1,2-dimethoxybenzene: is involved in the synthesis of polymers, particularly in creating polyurethanes . The focus on bio-based isocyanates for polymer synthesis is part of a broader effort to develop sustainable materials with properties comparable to fossil-based polymers .
Biomedical Engineering
Isocyanates, including 4-Isocyanato-1,2-dimethoxybenzene , are explored for their potential in biomedical engineering applications. Polyurethanes made from isocyanates are used in medical devices and implants due to their biocompatibility and versatility .
Mechanism of Action
Target of Action
The primary target of 4-Isocyanato-1,2-dimethoxybenzene is the benzene ring in organic compounds . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This aromatic ring is especially stable and wants to be retained during reactions .
Mode of Action
4-Isocyanato-1,2-dimethoxybenzene interacts with its targets through a process known as electrophilic aromatic substitution . This process involves two steps:
- Step 1 (Slow) : The electrophile, in this case, the isocyanate group, forms a sigma-bond to the benzene ring, generating a positively charged intermediate known as the arenium ion .
- Step 2 (Fast) : A proton is removed from this intermediate, yielding a substituted benzene ring . This reformation of the aromatic ring is energetically favorable .
Biochemical Pathways
It is known that the compound can participate in the synthesis of various organic compounds, such as 1-(aryl)piperazine urea derivatives .
Pharmacokinetics
The compound is typically stored in an inert atmosphere at 2-8°c , suggesting that it may be sensitive to environmental conditions that could affect its bioavailability.
Result of Action
The primary result of the action of 4-Isocyanato-1,2-dimethoxybenzene is the formation of a substituted benzene ring . This occurs through the electrophilic aromatic substitution process, where the compound forms a sigma-bond with the benzene ring and then a proton is removed to reform the aromatic ring .
Action Environment
The action of 4-Isocyanato-1,2-dimethoxybenzene can be influenced by environmental factors. For instance, the compound is typically stored in an inert atmosphere at 2-8°C , suggesting that it may be sensitive to changes in temperature and atmospheric conditions.
Safety and Hazards
properties
IUPAC Name |
4-isocyanato-1,2-dimethoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c1-12-8-4-3-7(10-6-11)5-9(8)13-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYTBFFZQIRSGLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N=C=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50393237 | |
Record name | 4-isocyanato-1,2-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50393237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37527-66-5 | |
Record name | 4-isocyanato-1,2-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50393237 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Dimethoxyphenyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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